Cas no 1324695-49-9 (5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide)

• Product Name: 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide
• CAS No: 1324695-49-9
• MF: C₁₇H₁₈BrN₃O₃
• MW: 392.247123241425
• CID: 5803430
• PubChem ID: 39231118
• Update Time: 2025-06-15

5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]pyridine-3-carboxamide
• 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide
• AKOS024531547
• F6089-5050
• 5-bromo-N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)nicotinamide
• 1324695-49-9

• Inchi： 1S/C17H18BrN3O3/c1-24-7-6-20-16(22)8-12-2-4-15(5-3-12)21-17(23)13-9-14(18)11-19-10-13/h2-5,9-11H,6-8H2,1H3,(H,20,22)(H,21,23)
• InChI Key： AEVKKTVQSMDIGN-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NC1=CC=C(CC(NCCOC)=O)C=C1)=O

Computed Properties

• Exact Mass: 391.05315g/mol
• Monoisotopic Mass: 391.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide

Introduction to 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide (CAS No. 1324695-49-9)

5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1324695-49-9, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a bromine atom, an amide linkage, and a pyridine ring, which collectively contribute to its chemical reactivity and biological significance.

The presence of a bromine substituent at the fifth position of the pyridine ring is particularly noteworthy, as brominated pyridines are known to exhibit diverse pharmacological properties. This halogenated aromatic ring can serve as a valuable handle for further chemical modifications, enabling the synthesis of derivative compounds with tailored biological activities. Additionally, the amide group in the molecule provides a site for interaction with biological targets, making it a potential scaffold for drug design.

The phenyl ring at the fourth position of the pyridine core is further functionalized with a carbamoyl group that is methylated at the methyl carbon. This structural motif, denoted as 4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl, introduces a secondary amine functionality that can participate in hydrogen bonding interactions. The 2-methoxyethyl moiety attached to the carbamoyl group adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The compound 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its potential application in oncology research. The bromine atom in the pyridine ring can be exploited for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry for constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents at strategic positions within the molecule, thereby enhancing its binding affinity to biological targets.

The amide linkage in the structure also serves as a versatile pharmacophore, capable of interacting with both hydrophilic and hydrophobic regions of protein targets. This dual interaction capability makes it an attractive scaffold for designing molecules with improved pharmacokinetic properties. Furthermore, the presence of both polar and non-polar functional groups ensures good solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly experimental trials. Molecular docking simulations have been performed using 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as kinases and proteases, which are known to be critical in cancer cell signaling pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom into the pyridine ring is typically achieved through electrophilic aromatic substitution reactions, while the carbamoyl group is installed via condensation reactions between appropriate carboxylic acids and amides. The final step involves coupling these fragments together through amide bond formation.

In conclusion, 5-bromo-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)pyridine-3-carboxamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of today's most pressing medical challenges.